Cas no 2171816-91-2 (4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-fluorobenzoic acid)

• Product Name: 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-fluorobenzoic acid
• CAS No: 2171816-91-2
• MF: C₂₇H₂₅FN₂O₅
• MW: 476.496210813522
• CID: 6149055
• PubChem ID: 165545638
• Update Time: 2025-06-11

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-fluorobenzoic acid
• 4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-3-fluorobenzoic acid
• 2171816-91-2
• EN300-1509626

• Inchi： 1S/C27H25FN2O5/c1-16(12-25(31)30-24-11-10-17(26(32)33)13-23(24)28)14-29-27(34)35-15-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-11,13,16,22H,12,14-15H2,1H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： YRHIRVYBBGLIOK-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)O)C=CC=1NC(CC(C)CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 476.17475006g/mol
• Monoisotopic Mass: 476.17475006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-fluorobenzoic acid

Research Briefing on 2171816-91-2 and 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-fluorobenzoic Acid

In recent years, the compound 2171816-91-2 and its derivative, 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-fluorobenzoic acid, have garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are of particular interest due to their potential applications in drug development, specifically in the synthesis of peptide-based therapeutics and targeted drug delivery systems. This briefing aims to summarize the latest research findings related to these compounds, highlighting their chemical properties, biological activities, and potential therapeutic uses.

The compound 2171816-91-2, a key intermediate in organic synthesis, has been extensively studied for its role in facilitating the construction of complex molecular architectures. Recent studies have demonstrated its utility in the synthesis of fluorinated benzoic acid derivatives, which are critical for developing bioactive molecules with enhanced stability and bioavailability. The specific product, 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-fluorobenzoic acid, is a fluorinated analog that has shown promise in improving the pharmacokinetic profiles of peptide-based drugs.

One of the most notable advancements in this area is the application of these compounds in solid-phase peptide synthesis (SPPS). Researchers have successfully utilized 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-fluorobenzoic acid as a building block for introducing fluorine atoms into peptide sequences. This modification has been shown to enhance the metabolic stability and membrane permeability of the resulting peptides, making them more suitable for therapeutic applications. Additionally, the presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group in the compound allows for efficient deprotection under mild conditions, which is advantageous for SPPS.

Recent preclinical studies have explored the biological activities of these compounds in various disease models. For instance, fluorinated benzoic acid derivatives incorporating 2171816-91-2 have exhibited potent inhibitory effects on specific enzymatic targets involved in inflammatory pathways. These findings suggest potential applications in the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, the unique physicochemical properties of these compounds, including their lipophilicity and hydrogen-bonding capabilities, make them attractive candidates for drug design.

In conclusion, the ongoing research on 2171816-91-2 and 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-fluorobenzoic acid underscores their significance in modern pharmaceutical chemistry. Their versatility in synthesis and potential therapeutic applications highlight the need for further investigation into their mechanisms of action and optimization for clinical use. Future studies should focus on scaling up production, improving synthetic methodologies, and evaluating their efficacy and safety in advanced preclinical and clinical trials.